Cas no 1934428-62-2 (1-(2-Chloroethyl)-4,4-dimethylcyclohexane-1-carbaldehyde)

• Product Name: 1-(2-Chloroethyl)-4,4-dimethylcyclohexane-1-carbaldehyde
• CAS No: 1934428-62-2
• MF: C₁₁H₁₉ClO
• MW: 202.720962762833
• CID: 5758148
• PubChem ID: 126998025
• Update Time: 2025-05-24

1-(2-Chloroethyl)-4,4-dimethylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloroethyl)-4,4-dimethylcyclohexane-1-carbaldehyde
• 1934428-62-2
• EN300-1620366
• Cyclohexanecarboxaldehyde, 1-(2-chloroethyl)-4,4-dimethyl-

• Inchi： 1S/C11H19ClO/c1-10(2)3-5-11(9-13,6-4-10)7-8-12/h9H,3-8H2,1-2H3
• InChI Key： QRUFOUSYVYLTKI-UHFFFAOYSA-N
• SMILES： ClCCC1(C=O)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 202.1124429g/mol
• Monoisotopic Mass: 202.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-Chloroethyl)-4,4-dimethylcyclohexane-1-carbaldehyde

Exploring the Properties and Applications of 1-(2-Chloroethyl)-4,4-dimethylcyclohexane-1-carbaldehyde (CAS No. 1934428-62-2)

1-(2-Chloroethyl)-4,4-dimethylcyclohexane-1-carbaldehyde (CAS No. 1934428-62-2) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique cyclohexane backbone and aldehyde functional group, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features, including the 2-chloroethyl substituent and 4,4-dimethyl configuration, contribute to its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for high-purity aldehydes and custom synthetic intermediates has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are particularly interested in compounds like 1-(2-Chloroethyl)-4,4-dimethylcyclohexane-1-carbaldehyde due to their potential role in developing biodegradable polymers and non-toxic catalysts. The compound's CAS No. 1934428-62-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical studies.

One of the most intriguing aspects of 1-(2-Chloroethyl)-4,4-dimethylcyclohexane-1-carbaldehyde is its potential application in flavor and fragrance industries. The aldehyde moiety is known for its ability to impart distinct olfactory properties, making it a candidate for creating novel aromatic compounds. Additionally, its cyclohexane structure aligns with the growing trend of using cyclic hydrocarbons in eco-friendly solvents and bio-based materials.

From a synthetic perspective, the 2-chloroethyl group in CAS No. 1934428-62-2 offers unique reactivity patterns, enabling chemists to explore selective alkylation and cross-coupling reactions. This has led to its use in the development of pharmaceutical intermediates, particularly in the synthesis of central nervous system (CNS) targeting molecules. The compound's 4,4-dimethyl substitution further enhances its stability, making it suitable for long-term storage and large-scale production.

Environmental considerations are also a key focus for researchers working with 1-(2-Chloroethyl)-4,4-dimethylcyclohexane-1-carbaldehyde. The compound's potential low environmental persistence and biodegradability align with global efforts to reduce chemical waste and promote sustainable manufacturing. As regulatory standards for chemical safety become stricter, compounds like this are increasingly favored for their balanced reactivity and minimal ecological impact.

In the realm of material science, CAS No. 1934428-62-2 has been explored for its potential in advanced coatings and adhesive formulations. The aldehyde group's ability to form covalent bonds with other functional groups makes it a valuable component in polymer networks. This has sparked interest in industries ranging from automotive to electronics, where high-performance materials are in constant demand.

Looking ahead, the future of 1-(2-Chloroethyl)-4,4-dimethylcyclohexane-1-carbaldehyde appears promising, with ongoing research focusing on its catalytic applications and bioactive potential. As the scientific community continues to uncover new uses for this compound, its CAS No. 1934428-62-2 will likely remain a topic of interest in both academic and industrial circles. Whether in drug development, green chemistry, or innovative materials, this compound exemplifies the intersection of molecular design and practical utility.